2'-Tert-Butyl-1-(2h-Indazol-5-Ylcarbonyl)-2'h-Spiro[piperidine-4,5'-Pyrano[3,2-C]pyrazol]-7'(6'h)-One

• IUPAC Name: 2-tert-butyl-1'-(1H-indazole-5-carbonyl)spiro[6H-pyrano[3,2-c]pyrazole-5,4'-piperidine]-7-one
• InChI: InChI=1S/C22H25N5O3/c1-21(2,3)27-13-18-19(25-27)17(28)11-22(30-18)6-8-26(9-7-22)20(29)14-4-5-16-15(10-14)12-23-24-16/h4-5,10,12-13H,6-9,11H2,1-3H3,(H,23,24)
• InChI Key: MDLAYXJCVDNKAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C2C(=N1)C(=O)CC3(O2)CCN(CC3)C(=O)C4=CC5=C(C=C4)NN=C5
• Molecular Formula: C22H25N5O3
• Molecular Weight: 407.5 g/mol

Description

The compound contains several functional groups and rings including a tert-butyl group, an indazole ring, a piperidine ring, a pyrano ring, and a pyrazolone ring. These groups and rings are common in many pharmaceuticals and materials due to their diverse chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely quite complex due to the presence of multiple rings. The indazole and pyrazolone rings are aromatic, contributing to the compound’s stability. The piperidine and pyrano rings add three-dimensionality to the molecule, which could be important for its interactions with biological targets.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its degree of crystallinity, its solubility in various solvents, and its stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures have biological activity, often interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, its toxicity, and its environmental impact. These factors would need to be assessed through experimental testing.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and investigating its mechanism of action. This could involve both experimental work and computational modeling.